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The rapid evolution of perovskite solar cells (PSCs) has positioned them as a frontrunner in
next-generation photovoltaic technologies. While lead-based PSCs have demonstrated
remarkable power conversion efficiencies (PCESs), the inherent toxicity of lead has spurred
research into viable, less hazardous alternatives. Among these, tin (Sn)-based perovskites,
particularly those incorporating tin bromide (SnBrz), are gaining significant attention. This guide
provides a comprehensive performance validation of SnBrz-based PSCs against their lead-
based counterparts, supported by experimental data and detailed methodologies.

Performance Metrics: A Side-by-Side Comparison

The performance of perovskite solar cells is primarily evaluated by four key metrics: power
conversion efficiency (PCE), open-circuit voltage (Voc), short-circuit current density (Jsc), and
fill factor (FF). The following table summarizes the typical and champion performance values
for both SnBrz-based and lead-based PSCs.
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Performance Metric

SnBrz-based Perovskite
Solar Cells

Lead-based Perovskite
Solar Cells

Power Conversion Efficiency
(PCE)

Typical: 8-12% Champion:
~14.31%[1][2]

Typical: 20-24% Champion:
>25%[3][4]

Open-Circuit Voltage (Voc)

0.6-0.8V

11-12V

Short-Circuit Current Density
(Jsc)

20 - 25 mA/cm?

23 - 25 mA/cm?

Fill Factor (FF)

60 - 70%

75 - 85%

Note: The values for SnBrz-based PSCs often include mixed-halide tin perovskites due to the

rapid development and variations in this research area.

Stability Under Environmental Stress

A critical factor for the commercial viability of PSCs is their long-term stability under operational

conditions, including exposure to humidity, heat, and light.

Stability Aspect

SnBrz2-based Perovskite
Solar Cells

Lead-based Perovskite
Solar Cells

Inherent Chemical Stability

Prone to oxidation of Sn2* to
Sn#* in ambient air, leading to
rapid degradation. This is a
major challenge for the stability
of tin-based PSCs.

More stable than Sn-based
counterparts but can degrade
in the presence of moisture
and oxygen, leading to the

formation of lead iodide (Pblz).

Performance under Humidity &
Heat

Unencapsulated devices can
show significant degradation.
However, recent
advancements with additives
and encapsulation have shown
devices maintaining nearly
90% of their initial PCE after
3000 hours in a nitrogen

atmosphere[1].

Encapsulated devices have
demonstrated excellent
stability, passing the IEC
61215 standard for damp heat
and humidity-freeze tests,
retaining over 95% of their
initial performance after more
than 1800 hours|[5].
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Experimental Protocols

The fabrication and characterization of perovskite solar cells are crucial for achieving and
verifying high performance. Below are detailed methodologies for key experiments.

Device Fabrication

A common method for fabricating perovskite solar cells is through solution processing, which
can be broadly categorized into one-step and two-step deposition methods.

1. One-Step Solution Processing:

e Precursor Solution Preparation: The perovskite precursors (e.g., a mixture of SnBrz and a
methylammonium bromide for Sn-based PSCs, or lead iodide and methylammonium iodide
for lead-based PSCs) are dissolved in a common solvent like dimethylformamide (DMF) or
dimethyl sulfoxide (DMSO).

e Spin Coating: The precursor solution is dispensed onto a substrate (typically FTO or ITO-
coated glass) and spin-coated to form a uniform thin film.

e Annealing: The substrate with the perovskite film is then annealed at a specific temperature
(e.g., 100-150°C) to promote crystallization and remove residual solvent.

2. Two-Step Sequential Deposition:

o Step 1: Metal Halide Deposition: A layer of the metal halide (e.g., SnBrz or Pbl2) is first
deposited onto the substrate, typically by spin coating a solution of the metal halide in a
solvent like DMF. The film is then dried.

e Step 2: Organic Halide Treatment: The metal halide film is then exposed to a solution of the
organic halide (e.g., methylammonium bromide or methylammonium iodide) by dipping or
spin coating. This leads to an in-situ reaction that forms the perovskite crystal structure.

e Annealing: A final annealing step is performed to ensure complete conversion and improve
the crystallinity of the perovskite layer.

Performance Characterization
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o Current-Voltage (J-V) Measurement: This is the primary technique to determine the key
performance metrics (PCE, Voc, Jsc, FF). The solar cell is illuminated by a solar simulator
(e.g., AM 1.5G, 100 mW/cm?) while the voltage is swept and the corresponding current is
measured.

e Quantum Efficiency (QE) Measurement: Also known as Incident Photon-to-Current Efficiency
(IPCE), this technique measures the ratio of collected charge carriers to incident photons at
different wavelengths. This provides insight into the spectral response of the solar cell.

» Stability Testing: To assess long-term stability, devices are subjected to various stress
conditions. Standardized protocols like the International Summit on Organic Photovoltaic
Stability (ISOS) and IEC 61215 are often followed. These tests involve continuous
illumination, thermal cycling, and exposure to controlled humidity and temperature, with
periodic J-V measurements to track performance degradation.

Visualizing the Concepts

To better illustrate the concepts discussed, the following diagrams are provided.
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Typical Perovskite Solar Cell Architecture
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Electron Transport Layer (ETL)

Transparent Conductive Oxide (TCO)

Glass Substrate

Click to download full resolution via product page

Figure 1: Layered architecture of a typical perovskite solar cell.
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Experimental Workflow for PSC Fabrication & Testing
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Figure 2: General workflow for the fabrication and characterization of perovskite solar cells.

Conclusion
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Lead-based perovskite solar cells currently exhibit superior power conversion efficiencies and
stability compared to their SnBrz-based counterparts. The primary challenges for tin-based
PSCs are the lower efficiency and the inherent instability of the Sn2* ion. However, the
significantly lower toxicity of tin makes it a compelling alternative. Ongoing research focused on
improving the material properties and device architecture of SnBrz-based PSCs, such as
through the use of additives and novel encapsulation techniques, is continuously narrowing the
performance gap. For applications where low toxicity is a critical requirement, the continued
development of SnBrz-based perovskite solar cells holds immense promise for the future of
photovoltaics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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